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Compound of Interest

Compound Name: D-2-Phosphoglyceric acid

Cat. No.: B15574559

For researchers, scientists, and drug development professionals, D-2-Phosphoglyceric acid
(D-2-PG) presents an area of interest in cancer biology due to its integral role in cellular
metabolism. However, a comprehensive review of current scientific literature reveals a notable
absence of studies validating D-2-PG as a standalone cancer biomarker.

While the direct validation of D-2-Phosphoglyceric acid as a cancer biomarker is not yet
established, its position as a key intermediate in the glycolytic pathway suggests its potential
relevance in oncology research.[1] Cancer cells often exhibit a metabolic shift towards
increased glycolysis, a phenomenon known as the Warburg effect, even in the presence of
oxygen.[2] This alteration in metabolism supports the high proliferation rates of tumor cells.[3]
Consequently, intermediates of the glycolytic pathway, such as D-2-PG, are subjects of
investigation for their potential roles in cancer progression and as biomarkers.[4]

The Glycolytic Pathway and D-2-Phosphoglyceric
Acid

D-2-Phosphoglyceric acid is a metabolite in the glycolysis pathway, formed from 3-
phosphoglycerate by the enzyme phosphoglycerate mutase and subsequently converted to
phosphoenolpyruvate (PEP) by enolase.[4] The overexpression of phosphoglycerate mutase

has been linked to tumor growth in several types of cancer, highlighting the potential
significance of this section of the glycolytic pathway in malignancy.[4]
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Below is a diagram illustrating the central role of D-2-Phosphoglyceric acid in the glycolytic
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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